Cas no 292644-08-7 (1-phenyl-3-(3-phenylpropanoylamino)thiourea)

• Product Name: 1-phenyl-3-(3-phenylpropanoylamino)thiourea
• CAS No: 292644-08-7
• MF: C₁₆H₁₇N₃OS
• MW: 299.39068198204
• CID: 1437297
• PubChem ID: 720868
• Update Time: 2025-04-20

1-phenyl-3-(3-phenylpropanoylamino)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-(3-phenylpropanoylamino)thiourea
• ZINC00122643
• N-phenyl-2-(3-phenylpropanoyl)hydrazinecarbothioamide
• AN-329/40278709
• CBMicro_033675
• AC1LF09V
• ARONIS021104
• MolPort-001-026-870
• STK068999
• AKOS000487619
• MCULE-6954270221
• ZINC00122643; N-phenyl-2-(3-phenylpropanoyl)hydrazinecarbothioamide; AN-329/40278709; CBMicro_033675; AC1LF09V; ARONIS021104; MolPort-001-026-870; STK068999; AKOS000487619; MCULE-6954270221;
• SR-01000220209
• SR-01000220209-1
• AB00097438-01
• BIM-0033790.P001
• DTXSID60352178
• 292644-08-7

• Inchi： 1S/C16H17N3OS/c20-15(12-11-13-7-3-1-4-8-13)18-19-16(21)17-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,20)(H2,17,19,21)
• InChI Key： NZPYNDOQXYPPQD-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NNC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 299.10923335g/mol
• Monoisotopic Mass: 299.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.2Ų